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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)acetamide
Cat. No.: B12102047
Get Quote
\ J

Content Type: Technical Whitepaper & Sourcing Guide Focus: Supply Chain Integrity, Quality
Control (QC), and Application Logic Target CAS: 137089-45-3 (Free Base), 1394042-67-1 (HCI
Salt)[1]

Molecular Intelligence & Application Context

Before engaging suppliers, the sourcing scientist must define the precise structural
requirements.[1] 2-(2-Aminoethoxy)acetamide is a specialized short-chain PEG linker, often
categorized under "Protein Degrader Building Blocks" (PROTACS) or fragment-based drug
discovery (FBDD) libraries.[1]

Structural Definition

Unlike the ubiquitous [2-(2-Aminoethoxy)ethoxy]acetic acid (AEEA), which acts as a carboxylic
acid linker, the acetamide variant presents a neutral, polar terminus.[1] This structural nuance
IS critical:

» Role: Often serves as a hydrophilic "cap” to improve solubility without introducing charge, or
as a hydrogen-bond donor/acceptor motif in binding pockets (e.g., E3 ligase ligand design).

[1]
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e Chemical Identity:

o

IUPAC: 2-(2-Aminoethoxy)acetamide[1]

Linear Formula:

[¢]

[1]

[e]

Key CAS:137089-45-3 (Free Base), 1394042-67-1 (HCI Salt)[1]

o

Molecular Weight: 118.13 g/mol (Free Base)

The "Identity Trap"

A common sourcing error is confusing this molecule with AEEA (CAS 134978-97-5).[1]
e AEEA: Ends in

[1][2] Reactive linker.
o Target (Acetamide): Ends in

. Non-reactive cap (under standard coupling conditions).

o Consequence: Purchasing the acid instead of the amide will result in unintended
polymerization or failure to cap the target residue.[1]

The Sourcing Ecosystem|[1]

The market for 2-(2-Aminoethoxy)acetamide is bifurcated between catalog suppliers
(milligram scale) and bulk manufacturers (gram-to-kilo scale).[1]

Supplier Tiering Strategy

Do not rely on a single vendor.[1] Use a tiered approach to mitigate risk.[1]
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] Recommended .
Tier Vendor Category ) Strategic Use Case
Suppliers
Rapid prototypin
] BLD Pharm, Enamine, pIap ] yping
1 Primary Catalog (<19).[1] High stock
Ambeed o
reliability.
Scale-up (>10g).[1]
) American Elements, Requires lead time but
2 Bulk/Industrial )
Combi-Blocks offers lower Cost Per
Gram (CPG).
High-purity
] BroadPharm, Quanta requirements (>98%).
3 Specialty PEG

BioDesign

[1] Best for GMP-

adjacent workflows.[1]

Sourcing Logic Flow (DOT Visualization)

The following decision tree illustrates the logic for selecting a supplier based on project phase

and risk tolerance.
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Sourcing Requirement:

2-(2-Aminoethoxy)acetamide

Quantity Required?

|
> 10 Grams !
(Process Dev/Pilot) |
|

1

! <1 Gram

: (Discovery/Screening)
1

Tier 1: Catalog Vendors Tier 2: Bulk Suppliers
(BLD Pharm, Enamine) (American Elements)

Critical Impurity Risk:
Acid Hydrolysis?

High Sensitivity

(GMP/Late Stage) Standard Screening

Tier 3: Specialty PEG Standard Grade
(BroadPharm/Quanta) (>95%)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for PEG-amide linkers, prioritizing scale and impurity
risk.

Technical Validation & Quality Control (QC)
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Trusting a Certificate of Analysis (CoA) blindly is a critical failure point in drug development. For
2-(2-Aminoethoxy)acetamide, the primary quality risks are hygroscopicity and amide
hydrolysis.[1]

The "Self-Validating" Protocol

Since this molecule lacks a strong UV chromophore (only weak end-absorption at 205-210
nm), standard HPLC-UV is insufficient.[1] You must employ a detector capable of quantifying
non-chromophoric species.[1]

Recommended Method: HILIC-CAD (Charged Aerosol Detection)
[1]

o Rationale: HILIC (Hydrophilic Interaction Liquid Chromatography) retains small polar
molecules that elute in the void volume of Reverse Phase columns. CAD detects all non-
volatile analytes, ensuring you see the impurities that UV misses.[1]

Step-by-Step Protocol:

Column: Waters XBridge Amide or TSKgel Amide-80 (

).

» Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 4.5 (Buffers the amine).

¢ Mobile Phase B: Acetonitrile.

o Gradient: 90% B to 60% B over 15 minutes. (Retains the polar amine).[1]

o Detection: CAD (Nebulizer temp: 35°C) + MS (ESI Positive).

e Pass Criteria:

o Main Peak Area > 97%.[1][3]

o Specific Impurity Check: Look for mass

(Target) vs.
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(Hydrolyzed Acid).

Impurity Profiling Table

The following table summarizes the specific impurities to target during QC.

Impurity Name Origin Detection Method Acceptance Limit
2-(2-
Aminoethoxy)acetic Hydrolysis of amide LC-MS (ESI-) / HILIC < 1.0%
acid
Diglycolic Acid Amides  Oxidation byproduct LC-MS <0.5%
Hygroscopic ] < 2.0% (Critical for
Water ) Karl Fischer (KF) o
absorption stoichiometry)

Handling & Storage Logistics[1]

Hygroscopicity Warning: Short-chain amino-PEGs are notoriously hygroscopic.[1] If the
material absorbs water:[1]

¢ The effective molecular weight changes, ruining stoichiometric precision in conjugation
reactions.[1]

» Hydrolysis of the terminal amide accelerates, generating the carboxylic acid impurity.[1]

Standard Operating Procedure (SOP):

Receipt: Immediately verify container seal integrity.

» Storage: Store at -20°C under Argon or Nitrogen.

o Usage: Allow the vial to equilibrate to room temperature before opening to prevent
condensation.

o Re-sealing: Parafilm is insufficient. Use a desiccator or purge with inert gas before returning
to the freezer.[1]
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QC Workflow Visualization

The following diagram outlines the mandatory QC workflow upon receipt of the material.

Material Receij
©

it Visual Inspection
20°C Storage) (Clumping = Wet)

» Karl Fischer » Identity Check Purity Check
(Water Content) (1H-NMR in D20) (HILIC-CADIMS)

Click to download full resolution via product page

Figure 2: Quality Control workflow emphasizing moisture management and stoichiometry

adjustment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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